Cas no 2171957-03-0 (12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5^{9}.2^{6}hexadecane)

• Product Name: 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5^{9}.2^{6}hexadecane
• CAS No: 2171957-03-0
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 6368983
• PubChem ID: 165506665
• Update Time: 2025-07-08

12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5^{9}.2^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5^{9}.2^{6}hexadecane
• EN300-1280587
• 2171957-03-0
• 12-methyl-4,8-dioxa-1,12,15-triazadispiro[5.2.5^{9}.2^{6}]hexadecane

• Inchi： 1S/C12H23N3O2/c1-15-5-2-12(3-6-15)14-8-11(10-17-12)9-16-7-4-13-11/h13-14H,2-10H2,1H3
• InChI Key： RRTYJPXEZZOAFG-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2)CNC21CCN(C)CC2

Computed Properties

• Exact Mass: 241.17902698g/mol
• Monoisotopic Mass: 241.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 45.8Ų

Additional information on 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5^{9}.2^{6}hexadecane

12-Methyl-4,8-Dioxa-1,12,15-Triazadispiro5.2.5⁹.2⁶Hexadecane (CAS No. 2171957-03-0)

The compound 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5⁹.2⁶hexadecane (CAS No. 2171957-03-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two or more rings joined by a single atom. The spiro structure in this molecule is further modified by the presence of triazine and dioxane moieties, making it a unique candidate for various applications.

The molecular structure of 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5⁹.2⁶hexadecane is defined by its intricate arrangement of nitrogen and oxygen atoms within the spiro framework. The triazine ring system introduces aromaticity and electronic stability, while the dioxane rings contribute to the molecule's flexibility and solubility properties. Recent studies have highlighted the potential of such compounds in advanced materials development, particularly in the creation of high-performance polymers and composites.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5⁹.2⁶hexadecane can undergo various functionalization reactions to incorporate additional functional groups, thereby expanding its range of applications. For instance, the introduction of hydroxyl or amine groups has been shown to enhance its compatibility with biological systems, making it a promising candidate for drug delivery systems and bioconjugate chemistry.

In terms of physical properties, this compound exhibits a high degree of thermal stability and mechanical strength due to its rigid spiro structure. These characteristics make it an ideal candidate for use in high-temperature applications such as aerospace materials and electronic devices. Recent advancements in computational chemistry have enabled researchers to predict and optimize the mechanical properties of this compound through molecular modeling techniques.

The synthesis of 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5⁹.2⁶hexadecane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the spiro core through cyclization reactions followed by selective functionalization to introduce the desired substituents. This approach ensures high yield and purity while maintaining control over the molecular architecture.

Beyond its structural complexity and chemical versatility, this compound has also found applications in biotechnology and nanotechnology. For example, its ability to self-assemble into ordered nanostructures has been exploited in the development of novel sensors and imaging agents for medical diagnostics. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance their optical and electronic properties.

In conclusion, 12-methyl-4,8-dioxa-1,12,15-triazadispiro5.2.5⁹.2⁶hexadecane (CAS No. 2171957-03-0) represents a cutting-edge material with immense potential across multiple disciplines. Its unique combination of structural features and functional properties positions it as a key player in advancing modern materials science and technology.